N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[4-[(4-methylphenyl)sulfamoyl]phenoxy]acetamide
• InChI: InChI=1S/C21H19FN2O4S/c1-15-6-8-16(9-7-15)24-29(26,27)18-12-10-17(11-13-18)28-14-21(25)23-20-5-3-2-4-19(20)22/h2-13,24H,14H2,1H3,(H,23,25)
• InChI Key: IGQLWZGIUIWVEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)OCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C21H19FN2O4S
• Molecular Weight: 414.5 g/mol

Description

N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide, also known as FMS, is a chemical compound that has gained significant attention in recent years due to its potential use in scientific research. FMS is a small molecule inhibitor that has been shown to target a specific protein, which is involved in the regulation of various cellular processes.

Mechanism of Action

N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide works by binding to a specific protein, which is involved in the regulation of various cellular processes. By binding to this protein, N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide inhibits its activity, leading to downstream effects on cellular processes. The specific protein that N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide targets varies depending on the scientific research field in which it is being used.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide vary depending on the scientific research field in which it is being used. In cancer research, N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In immunology, N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide has been shown to modulate the immune response by reducing the production of inflammatory cytokines and increasing the production of regulatory T cells. In neuroscience, N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide has been shown to improve cognitive function by enhancing synaptic plasticity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide in lab experiments is its specificity. N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide targets a specific protein, which allows for precise modulation of cellular processes. Additionally, N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide has been shown to have high potency, making it effective at low concentrations. However, there are also limitations to using N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide in lab experiments. One limitation is that N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide may have off-target effects, leading to unintended downstream effects on cellular processes. Additionally, N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide may have limited efficacy in certain scientific research fields, depending on the specific protein that it targets.

Future Directions

There are several future directions for the use of N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide in scientific research. One future direction is the development of N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide analogs that have improved specificity and efficacy. Another future direction is the use of N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide in combination with other compounds to enhance its efficacy. Additionally, N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide may have potential applications in other scientific research fields, such as metabolic disorders and infectious diseases. Overall, N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide has significant potential for use in scientific research, and further studies are needed to fully explore its potential applications.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide is a complex process that involves several steps. The starting material for the synthesis is 2-fluoroaniline, which is reacted with 4-nitrophenyl sulfone to form the intermediate product. The intermediate product is then reacted with 4-methylaniline to form the final product, N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide. The synthesis of N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide has been optimized to produce high yields and purity, making it an attractive compound for scientific research.

Scientific Research Applications

N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide has been shown to have potential applications in various scientific research fields, including cancer research, immunology, and neuroscience. In cancer research, N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide has been shown to inhibit the growth of cancer cells by targeting a specific protein that is overexpressed in many types of cancer. In immunology, N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide has been shown to modulate the immune response by targeting a specific protein that is involved in the regulation of immune cell function. In neuroscience, N-(2-fluorophenyl)-2-(4-{[(4-methylphenyl)amino]sulfonyl}phenoxy)acetamide has been shown to improve cognitive function by targeting a specific protein that is involved in synaptic plasticity.